Tert-butyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate
Description
Tert-butyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate is a chemical compound that has gained significant attention from researchers due to its unique properties. It is a cyclopropane derivative that has shown promise in various scientific applications.
Scientific Research Applications
Generation and Reactions with Lithiated Compounds
Tert-butyl and its derivatives, such as 2,6-di(tert-butyl)-4-methylphenyl (BHT) cyclopropanecarboxylates, are lithiated and react with various electrophiles to form α-substituted BHT esters. These esters can be further processed into corresponding carboxylic acids or cyclopropanemethanols through cleavage or reduction reactions, respectively (Häner, Maetzke, & Seebach, 1986).
Reactivity with tert-Butylcarbene
The reactivity of tert-butylcarbene in various solvents shows differential product formation, highlighting the solvent's role in chemical reactions involving carbene intermediates (Ruck & Jones, 1998).
Physicochemical and Pharmacokinetic Properties
The tert-butyl group's incorporation into bioactive compounds often leads to modulation of their physicochemical and pharmacokinetic properties. Alternative substituents to the tert-butyl group have been evaluated for their impact on these properties (Westphal et al., 2015).
Synthesis of Cyclic Amino Acid Ester
Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, has been synthesized and characterized, demonstrating the structural complexity that can be achieved with tert-butyl derivatives (Moriguchi et al., 2014).
Versatile Building Blocks for Synthetic Chemistry
Tert-butyl phenylazocarboxylates serve as versatile intermediates in synthetic organic chemistry, enabling nucleophilic substitutions and radical reactions for the modification of the benzene ring (Jasch, Höfling, & Heinrich, 2012).
properties
IUPAC Name |
tert-butyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate |
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InChI |
InChI=1S/C10H14O2/c1-5-7-6-8(7)9(11)12-10(2,3)4/h1,7-8H,6H2,2-4H3/t7-,8+/m0/s1 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
ZZQUFTNRQVFWCQ-JGVFFNPUSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CC(C)(C)OC(=O)C1CC1C#C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
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Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H]1C[C@@H]1C#C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C10H14O2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
166.22 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Product Name |
Tert-butyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate | |
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